Cas no 61233-67-8 (2-Phenylmethoxycarbonylphenolate)

• Product Name: 2-Phenylmethoxycarbonylphenolate
• CAS No: 61233-67-8
• MF: C₁₄H₁₁O₃
• MW: 227.235344171524
• CID: 2674820
• Update Time: 2023-08-06

2-Phenylmethoxycarbonylphenolate Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxycarbonylphenol anion
• 2-Phenylmethoxycarbonylphenolate

• Inchi： 1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2/p-1
• InChI Key： ZCTQGTTXIYCGGC-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1[O-])=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 4.1
• Topological Polar Surface Area: 49.4